Cas no 2230803-74-2 (3-(1,4-oxazepan-4-yl)propan-1-ol hydrochloride)

• Product Name: 3-(1,4-oxazepan-4-yl)propan-1-ol hydrochloride
• CAS No: 2230803-74-2
• MF: C₈H₁₈ClNO₂
• MW: 195.68702173233
• MDL: MFCD31667250
• CID: 5462130
• PubChem ID: 137965782
• Update Time: 2025-06-26

3-(1,4-oxazepan-4-yl)propan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(1,4-oxazepan-4-yl)propan-1-ol hydrochloride
• Z1354854541
• EN300-2009395
• 3-(1,4-oxazepan-4-yl)propan-1-ol;hydrochloride
• 2230803-74-2
• G49233

• MDL： MFCD31667250
• Inchi： 1S/C8H17NO2.ClH/c10-6-1-3-9-4-2-7-11-8-5-9;/h10H,1-8H2;1H
• InChI Key： OOYZDUPUDOFCOO-UHFFFAOYSA-N
• SMILES： Cl.O1CCCN(CCCO)CC1

Computed Properties

• Exact Mass: 195.1026065g/mol
• Monoisotopic Mass: 195.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 98.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.7Ų

Additional information on 3-(1,4-oxazepan-4-yl)propan-1-ol hydrochloride

Introduction to 3-(1,4-oxazepan-4-yl)propan-1-ol hydrochloride (CAS No. 2230803-74-2)

3-(1,4-oxazepan-4-yl)propan-1-ol hydrochloride, identified by the chemical compound code CAS No. 2230803-74-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of oxazepane derivatives, which are known for their structural versatility and potential biological activity. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of more complex molecules.

The core structure of 3-(1,4-oxazepan-4-yl)propan-1-ol hydrochloride features a 1,4-oxazepane ring, a heterocyclic framework that has been extensively studied for its pharmacological properties. The presence of an alcohol functional group at the propyl chain terminus and its conversion to the hydrochloride salt suggest potential applications in drug design, particularly in modulating biological pathways that involve enzyme inhibition or receptor interaction.

In recent years, oxazepane derivatives have garnered attention due to their role as scaffolds in the development of central nervous system (CNS) therapeutics. The 1,4-oxazepan-4-yl moiety is particularly noteworthy for its ability to interact with various neurotransmitter receptors, including GABA receptors, which are implicated in anxiety and seizure disorders. The alcohol group in 3-(1,4-oxazepan-4-yl)propan-1-ol hydrochloride provides a site for further functionalization, enabling chemists to tailor the compound’s pharmacokinetic and pharmacodynamic properties.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of novel pharmaceutical agents. The oxazepane core is a privileged structure in medicinal chemistry, meaning it has been successfully incorporated into multiple drug candidates that have reached clinical development. For instance, derivatives of 1,4-oxazepane have been explored for their anticonvulsant and anxiolytic effects. The propyl alcohol moiety in 3-(1,4-oxazepan-4-yl)propan-1-ol hydrochloride offers a versatile handle for further derivatization, allowing researchers to explore new chemical space.

Recent advancements in computational chemistry have enabled more efficient screening of oxazepane derivatives for biological activity. Virtual screening techniques combined with molecular docking studies have identified several promising candidates, including analogs of 3-(1,4-oxazepan-4-yl)propan-1-ol hydrochloride, that exhibit potent binding affinities to target proteins. These computational approaches have accelerated the discovery process, reducing the time and cost associated with traditional high-throughput screening methods.

The synthesis of 3-(1,4-oxazepan-4-yloxy)propanal, a key intermediate in producing 3-(1,4-oxyzapane)-propyl alcohol, has been optimized through multi-step organic transformations. The introduction of the hydroxyl group followed by salt formation enhances the compound’s suitability for further pharmaceutical applications. Techniques such as catalytic hydrogenation and nucleophilic substitution have been employed to achieve high yields and purity levels.

From a medicinal chemistry perspective, the flexibility of the propyl chain in 3-(1,4-oxyzapane)-propyl alcohol allows for modifications that can influence metabolic stability and bioavailability. This structural feature is critical when designing drugs intended for oral administration or systemic delivery. Additionally, the hydrochloride salt form improves solubility in aqueous media, facilitating formulation into injectable solutions or oral tablets.

The pharmacological profile of oxazepane derivatives is further illuminated by studies on related compounds that have advanced through clinical trials. For example, certain analogs have demonstrated efficacy in treating neurodegenerative disorders by modulating cholinergic receptors. While 3-(1,4-oxyzapane)-propyl alcohol hydrochloride itself has not yet entered clinical testing, its structural similarity to these compounds suggests potential therapeutic applications.

In conclusion,3-(1-oxyzapane)-propyl alcohol hydrochloride (CAS No. 2230803 - 74 - 2) represents a promising candidate for further exploration in drug discovery programs. Its unique structural features—combining an oxazepane ring with an accessible alcohol group—make it an attractive scaffold for medicinal chemists seeking to develop novel therapeutics targeting neurological and psychiatric disorders. As research continues to uncover new biological functions associated with oxazepane derivatives,this compound may emerge as a key intermediate or lead molecule in future pharmaceutical endeavors.